Cas no 144424-80-6 (Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)-)
144424-80-6 structure
Product Name:Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)-
CAS No:144424-80-6
MF:C39H56O4
MW:588.859552383423
CID:98053
PubChem ID:12086730
Update Time:2025-07-29
Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)- Chemical and Physical Properties
Names and Identifiers
-
- Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)-
- 3-O-(E)-p-Coumaroylbetulin
- (3β)-28-Hydroxylup-20(29)-en-3-yl (2E)-3-(4-hydroxyphenyl)acrylat e
- 3-(E)-p-Coumaroylbetulin
- 3-(E)-Trans coumaroylbetulin
- Lup-20(29)-ene-3,28-diol,3-[3-(4-hydroxyphenyl)-2-propenoate], [3b(E)]-
- [ "" ]
- FS-10363
- 144424-80-6
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
- AKOS040761113
- 3-O-(E)-Coumaroylbetulin
- HY-N1852
- CS-0017708
- Lup-20(29)-ene-3,28-diol, 3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3beta)-
- DA-69986
-
- Inchi: 1S/C39H56O4/c1-25(2)28-16-21-39(24-40)23-22-37(6)29(34(28)39)13-14-31-36(5)19-18-32(35(3,4)30(36)17-20-38(31,37)7)43-33(42)15-10-26-8-11-27(41)12-9-26/h8-12,15,28-32,34,40-41H,1,13-14,16-24H2,2-7H3/b15-10+/t28-,29+,30-,31+,32-,34+,36-,37+,38+,39+/m0/s1
- InChI Key: FKTQBZHKUPHHSC-LNVBJZNQSA-N
- SMILES: O(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(CO)CC[C@@]12C
Computed Properties
- Exact Mass: 588.41800
- Monoisotopic Mass: 588.41786026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 43
- Rotatable Bond Count: 6
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 658.4±30.0 °C at 760 mmHg
- Flash Point: 194.3±18.1 °C
- PSA: 66.76000
- LogP: 8.96710
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O82150-5mg |
(3β)-28-Hydroxylup-20(29)-en-3-yl (2E)-3-(4-hydroxyphenyl)acrylat e |
144424-80-6 | 5mg |
¥4800.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2972-1 mg |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 1mg |
¥2435.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2972-5 mg |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN2972-1 mL * 10 mM (in DMSO) |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5,080 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2972-5mg |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 5mg |
¥ 3330 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2972-1 mL * 10 mM (in DMSO) |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 1 mL * 10 mM (in DMSO) |
¥ 5080 | 2023-09-08 | ||
| A2B Chem LLC | AA71712-5mg |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 98.0% | 5mg |
$594.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2972-5mg |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 5mg |
¥ 3330 | 2024-07-20 | ||
| TargetMol Chemicals | TN2972-1 ml * 10 mm |
3-O-(E)-p-Coumaroylbetulin |
144424-80-6 | 1 ml * 10 mm |
¥ 5080 | 2024-07-20 |
Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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